Cas no 1644490-68-5 ((2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one
• CAS No: 1644490-68-5
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• CID: 6011618
• PubChem ID: 5729169
• Update Time: 2025-07-31

(2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one
• (E)-3-(1-methyl-1H-indol-3-yl)-1-(p-tolyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)-, (2E)-
• F1118-0515
• 27664-10-4
• (E)-3-(1-methylindol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one
• AKOS002187501
• 1644490-68-5

• Inchi： 1S/C19H17NO/c1-14-7-9-15(10-8-14)19(21)12-11-16-13-20(2)18-6-4-3-5-17(16)18/h3-13H,1-2H3/b12-11+
• InChI Key： LFFSZJFVVFIMAR-VAWYXSNFSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)/C=C/C1C2=C(N(C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 275.131014166g/mol
• Monoisotopic Mass: 275.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one

Chemical Compound CAS No. 1644490-68-5: (2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one

The compound with CAS No. 1644490-68-5, commonly referred to as (2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a conjugated enone system and an indole moiety, making it a promising candidate for various applications in drug discovery and materials science.

Structure and Synthesis

The molecular structure of (2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-1-one is composed of two primary aromatic systems: the indole ring and the substituted phenyl group. The indole moiety, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is further substituted with a methyl group at the 1-position. This substitution pattern enhances the stability and reactivity of the indole ring, making it more amenable to various chemical transformations.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts acylation, Claisen condensation, or other methods that facilitate the formation of the enone system. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly significant for scaling up production for research and industrial applications.

Chemical Properties and Reactivity

One of the key features of (2E)-3-(1-methyl-1H-indol-3-yl)-1-(4-methylphenyl)prop-2-en-one is its conjugated enone system, which imparts strong electronic properties. The enone group is highly reactive towards nucleophilic addition reactions, making it a valuable intermediate in organic synthesis. Additionally, the indole moiety contributes to the molecule's aromaticity and planarity, which are critical for its interactions with biological systems.

Recent studies have explored the reactivity of this compound under various conditions, including photochemical reactions and transition-metal-catalyzed processes. These investigations have revealed novel pathways for forming complex molecular architectures, further expanding its utility in synthetic chemistry.

Applications in Pharmacology and Drug Discovery

The unique combination of an indole ring and an enone system in (2E)-3-(1-methyl-1H-indol--3--yl)--1--(4--methylphenyl)prop--2--en--one makes it an attractive target for pharmacological research. Indole-containing compounds are well-known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The enone group further enhances these properties by providing additional sites for interaction with biological targets.

Recent research has focused on evaluating the compound's potential as a lead molecule for drug development. In vitro studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and cancer progression. Furthermore, computational modeling has identified potential binding sites on various proteins, suggesting its role as a potential therapeutic agent.

Role in Organic Synthesis and Materials Science

Beyond its pharmacological applications, (2E)--3--(1--methyl--1H--indol--3--yl)--1--(4--methylphenyl)prop--2--en--one has found utility in organic synthesis as a versatile building block. Its enone system serves as an excellent platform for constructing complex molecules through processes such as cycloadditions and Diels-Alder reactions.

In materials science, this compound has been explored as a precursor for advanced materials with tailored electronic properties. Its aromaticity and conjugation make it suitable for applications in organic electronics, including semiconductors and light-emitting materials.

Conclusion

The compound (2E)--3--(1--methyl--1H–indol–3–yl–)–1–(4–methylphenyl)prop–2–en–one, with CAS No. 1644490–68–5, represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure endows it with remarkable chemical properties that make it a valuable tool in both academic research and industrial applications.